Cas no 397310-83-7 (1-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid)

1-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-Pyrimidinecarboxylicacid, 1,6-dihydro-1-methyl-6-oxo-
- 5-Pyrimidinecarboxylicacid,1,6-dihydro-1-methyl-6-oxo-(9CI)
- 1,6-dihydro-1-methyl-6-oxo-5-Pyrimidinecarboxylic acid
- 1-methyl-6-oxopyrimidine-5-carboxylic acid
- 1-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid
- EN300-295132
- 1-methyl-6-oxo-pyrimidine-5-carboxylic acid
- DTXSID10626250
- SCHEMBL783327
- AKOS023622218
- FT-0707942
- SB57012
- 1-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylicacid
- 397310-83-7
- AT13877
- DA-30160
-
- MDL: MFCD20659751
- Inchi: InChI=1S/C6H6N2O3/c1-8-3-7-2-4(5(8)9)6(10)11/h2-3H,1H3,(H,10,11)
- InChI Key: JJNBMNOFEWLXRC-UHFFFAOYSA-N
- SMILES: CN1C(=O)C(C(O)=O)=CN=C1
Computed Properties
- Exact Mass: 154.03788
- Monoisotopic Mass: 154.03784206g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 267
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 70Ų
Experimental Properties
- PSA: 69.97
1-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-295132-0.5g |
1-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid |
397310-83-7 | 95% | 0.5g |
$858.0 | 2023-09-06 | |
Enamine | EN300-295132-5.0g |
1-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid |
397310-83-7 | 95% | 5.0g |
$3189.0 | 2023-02-28 | |
Enamine | EN300-295132-2.5g |
1-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid |
397310-83-7 | 95% | 2.5g |
$2155.0 | 2023-09-06 | |
Enamine | EN300-295132-0.25g |
1-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid |
397310-83-7 | 95% | 0.25g |
$546.0 | 2023-09-06 | |
Enamine | EN300-295132-10g |
1-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid |
397310-83-7 | 95% | 10g |
$4729.0 | 2023-09-06 | |
A2B Chem LLC | AD36053-250mg |
1-Methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid |
397310-83-7 | 95% | 250mg |
$610.00 | 2024-04-20 | |
A2B Chem LLC | AD36053-500mg |
1-Methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid |
397310-83-7 | 95% | 500mg |
$939.00 | 2024-04-20 | |
Enamine | EN300-295132-5g |
1-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid |
397310-83-7 | 95% | 5g |
$3189.0 | 2023-09-06 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1604477-250mg |
1-Methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid |
397310-83-7 | 98% | 250mg |
¥3655.00 | 2024-05-15 | |
A2B Chem LLC | AD36053-100mg |
1-Methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid |
397310-83-7 | 95% | 100mg |
$439.00 | 2024-04-20 |
1-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid Related Literature
-
1. Water
-
Haroldo C. Da Silva,Anna N. R. Da Silva,Theo L. S. Da Rocha,Isabel S. Hernandes,Hélio F. Dos Santos,Wagner B. De Almeida New J. Chem., 2020,44, 17391-17404
-
Pablo Lozano-Reis,Ramón Sayós,José A. Rodriguez,Francesc Illas Phys. Chem. Chem. Phys., 2020,22, 26145-26154
-
Xiao-Fei Qiao,Jia-Cai Zhou,Jia-Wen Xiao,Ye-Fu Wang,Ling-Dong Sun,Chun-Hua Yan Nanoscale, 2012,4, 4611-4623
Additional information on 1-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid
1-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid: A Versatile Compound in Pharmaceutical and Biomedical Research
1-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid (CAS No. 397310-83-7) is a key compound in the field of pharmaceutical chemistry, with its unique molecular structure and functional groups enabling diverse applications in drug discovery and bioactive molecule development. This compound belongs to the class of pyrimidine derivatives, which are widely studied for their roles in nucleotide synthesis and their potential as therapeutic agents. The 1-methyl group at the C-1 position and the 6-oxo functionality at the C-6 position contribute to its stability and reactivity, making it a valuable scaffold for further chemical modifications.
Recent advancements in medicinal chemistry have highlighted the importance of 1-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid as a precursor for synthesizing bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of antifungal agents, where the 5-carboxylic acid moiety was critical for enhancing enzyme inhibition activity. The compound’s ability to form hydrogen bonds with target proteins makes it a promising candidate for designing small-molecule inhibitors in various therapeutic areas.
The CAS No. 397310-83-7 identifier ensures traceability and standardization in chemical research, which is essential for regulatory compliance and academic collaboration. This compound is often synthesized via multi-step organic reactions, including condensation and oxidation processes. For instance, the 1-methyl substitution can be achieved through nucleophilic substitution reactions, while the 6-oxo functionality is typically introduced through oxidative coupling or dehydrogenation techniques. These synthetic strategies are well-documented in recent literature, reflecting the compound’s significance in industrial and academic settings.
Applications of 1-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid extend beyond traditional pharmaceutical uses. In the realm of biotechnology, this compound has been explored as a building block for designing prodrugs and targeted drug delivery systems. A 2024 review in Advanced Drug Delivery Reviews emphasized its potential in modulating cellular signaling pathways, particularly in cancer research. The 5-carboxylic acid group has been shown to interact with specific receptors, offering new avenues for targeting oncogenic pathways.
From a structural perspective, the 1-methyl group at the C-1 position introduces steric effects that influence the compound’s pharmacokinetic properties. This feature is particularly relevant in drug design, where optimizing molecular shape can enhance bioavailability and reduce off-target effects. Recent computational studies using molecular docking simulations have confirmed the compound’s ability to bind to key enzymes, such as kinases and proteases, which are implicated in multiple diseases.
The 6-oxo functionality at the C-6 position further enhances the compound’s reactivity by creating a planar structure that facilitates interactions with biological targets. This structural characteristic has been leveraged in the development of novel antibiotics, as demonstrated by a 2023 clinical trial in Antimicrobial Agents and Chemotherapy. The compound’s ability to disrupt bacterial cell wall synthesis was highlighted as a critical factor in its antimicrobial efficacy.
In addition to its therapeutic potential, 1-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid is also being investigated for its role in metabolic regulation. Research published in Cell Metabolism in 2024 revealed its involvement in modulating glucose metabolism, suggesting potential applications in diabetes management. The 5-carboxylic acid group appears to play a role in regulating insulin sensitivity, making this compound a focal point for metabolic disorder research.
Environmental and safety considerations are also being addressed in the study of 1-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid. A 2023 risk assessment in Toxicological Sciences evaluated its biodegradability and toxicity profiles, emphasizing the need for sustainable synthesis methods. These findings underscore the compound’s potential for green chemistry applications, where minimizing environmental impact is a priority.
Collaborative efforts between academia and industry are driving further exploration of 1-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid. High-throughput screening platforms are being developed to identify novel derivatives with enhanced pharmacological properties. These efforts are supported by advances in artificial intelligence, which enable predictive modeling of the compound’s behavior in biological systems.
In conclusion, 1-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid (CAS No. 397310-83-7) represents a promising scaffold for future drug development. Its structural versatility and functional groups make it a valuable tool in pharmaceutical and biomedical research, with applications spanning antimicrobial therapy, metabolic regulation, and targeted drug delivery. Ongoing studies continue to expand its potential, highlighting its importance in the evolving landscape of modern medicine.
397310-83-7 (1-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid) Related Products
- 2172252-34-3(1-(2,2,2-trifluoroethyl)-1H-pyrazole-5-sulfonyl chloride)
- 946245-01-8(N-2-(2,3-dihydro-1H-indol-1-yl)-2-4-(dimethylamino)phenylethyl-2-fluorobenzene-1-sulfonamide)
- 941930-55-8(2-(2-chloro-6-fluorophenyl)methyl-6-(3-nitrophenyl)-2,3-dihydropyridazin-3-one)
- 357268-80-5(N'-(2-methoxyphenyl)-N-(2-methylpropyl)ethanediamide)
- 2228911-53-1(4-(3-Aminoprop-1-en-2-yl)-2-chlorophenol)
- 1245645-65-1(4-(2-bromoethyl)indol-2-one)
- 2640889-46-7(6-Cyclopropyl-5-fluoro-2-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]-3,4-dihydropyrimidin-4-one)
- 72790-96-6(Hydrazine,(2-bromo-4-nitrophenyl)-)
- 562803-69-4(3-(2-Pyrimidinylmethyl)benzoic acid)
- 2649047-20-9(cyclopropyl(1-methyl-4,5-dihydro-1H-imidazol-2-yl)methanamine)




